Cas no 933725-26-9 (3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one)

• Product Name: 3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one
• CAS No: 933725-26-9
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5271237
• PubChem ID: 136041626
• Update Time: 2026-03-09

3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-(4-piperidinyl)-
• 3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

• Inchi： 1S/C7H12N4O/c12-7-9-6(10-11-7)5-1-3-8-4-2-5/h5,8H,1-4H2,(H2,9,10,11,12)
• InChI Key： ZSFOZQZKXDLHLF-UHFFFAOYSA-N
• SMILES： N1C(C2CCNCC2)=NC(=O)N1

Additional information on 3-(piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one

Introduction to 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 933725-26-9)

3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one (CAS No. 933725-26-9) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The unique structural features of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one make it a promising candidate for further research and development in the pharmaceutical industry.

The chemical structure of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one consists of a piperidine ring attached to a 1,2,4-triazole moiety. The piperidine ring is a common structural element in many biologically active compounds and is known for its ability to modulate various physiological processes. The 1,2,4-triazole moiety is a versatile scaffold that can be functionalized to enhance the pharmacological properties of the compound. The combination of these two structural elements results in a molecule with a high degree of functional flexibility and potential for optimization.

Recent studies have explored the biological activities of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one. One notable area of research has been its potential as an antifungal agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant antifungal activity against various strains of Candida and Aspergillus species. The mechanism of action was attributed to its ability to disrupt fungal cell wall synthesis and inhibit key enzymes involved in fungal metabolism.

In addition to its antifungal properties, 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one has also shown promise as an anti-inflammatory agent. Research conducted at the University of California found that this compound effectively reduced inflammation in animal models by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one could be a valuable therapeutic option for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one have also been investigated to assess its suitability for clinical use. Studies have shown that this compound has favorable absorption and distribution profiles when administered orally or intravenously. It exhibits good bioavailability and a reasonable half-life, which are important factors for ensuring effective drug delivery and sustained therapeutic effects.

To further enhance the therapeutic potential of 3-(Piperidin-4-yl)-4,5-dihydro-1H-1,2,4-triazol-5-one, researchers are exploring various strategies for optimizing its chemical structure. These include the introduction of substituents on the piperidine ring or the 1,2,4-triazole moiety to improve its binding affinity to target proteins or enhance its metabolic stability. Computational methods such as molecular docking and molecular dynamics simulations are being used to guide these structural modifications and predict their impact on biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(Piperidin-4-y l)-4 , 5 -d i hy dr o - 1 H - 1 , 2 , 4 -t ri az ol - 5 -o ne strong > in human subjects. Early results from phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion,< strong > 3 -( Piper id in - 4 -y l ) - 4 , 5 -d i hy dr o - 1 H - 1 , 2 , 4 -t ri az ol - 5 -o ne strong > ( CAS No . 933725 - 26 -9 ) is a promising compound with diverse biological activities and potential therapeutic applications . Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in the pharmaceutical industry . Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases . p > article > response >